3,5-dichloro-N-(2,5-dimethoxyphenyl)-2-methoxybenzamide

• IUPAC Name: 3,5-dichloro-N-(2,5-dimethoxyphenyl)-2-methoxybenzamide
• InChI: InChI=1S/C16H15Cl2NO4/c1-21-10-4-5-14(22-2)13(8-10)19-16(20)11-6-9(17)7-12(18)15(11)23-3/h4-8H,1-3H3,(H,19,20)
• InChI Key: PTZVIYHQKBLGTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C(=CC(=C2)Cl)Cl)OC
• Molecular Formula: C16H15Cl2NO4
• Molecular Weight: 356.2 g/mol

Description

3,5-dichloro-N-(2,5-dimethoxyphenyl)-2-methoxybenzamide, also known as UMI-77, is a selective inhibitor of the protein tyrosine phosphatase PTP1B. This compound has been widely studied for its potential therapeutic applications in the treatment of diabetes, obesity, and cancer.

Mechanism of Action

3,5-dichloro-N-(2,5-dimethoxyphenyl)-2-methoxybenzamide exerts its effects by selectively inhibiting the activity of PTP1B, a protein tyrosine phosphatase that plays a key role in the regulation of insulin signaling and glucose homeostasis. By inhibiting PTP1B, this compound enhances insulin sensitivity and glucose uptake in peripheral tissues, leading to improved glycemic control.
Biochemical and Physiological Effects:
In addition to its effects on insulin signaling and glucose homeostasis, this compound has been shown to modulate several other signaling pathways involved in cell growth, differentiation, and survival. For example, this compound has been shown to inhibit the activity of the oncogenic protein Src, as well as the transcription factor STAT3, both of which play important roles in cancer development and progression.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,5-dichloro-N-(2,5-dimethoxyphenyl)-2-methoxybenzamide is its selectivity for PTP1B, which allows for more precise targeting of this protein and avoids potential off-target effects. However, one limitation of this compound is its relatively low potency, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for research on 3,5-dichloro-N-(2,5-dimethoxyphenyl)-2-methoxybenzamide. One area of interest is the development of more potent and selective inhibitors of PTP1B, which could have even greater therapeutic potential in the treatment of diabetes, obesity, and cancer. Additionally, further studies are needed to better understand the mechanisms underlying this compound's effects on cell growth and survival, which could lead to the identification of new targets for cancer therapy. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans, and to explore its potential as a therapeutic agent for the treatment of diabetes, obesity, and cancer.

Scientific Research Applications

3,5-dichloro-N-(2,5-dimethoxyphenyl)-2-methoxybenzamide has been extensively studied for its potential therapeutic applications in the treatment of diabetes, obesity, and cancer. In particular, this compound has been shown to improve insulin sensitivity and glucose tolerance in animal models of type 2 diabetes. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.